Cas no 1158633-70-5 (4-(1-Methylpiperidin-4-yl)phenol hydrochloride)

• Product Name: 4-(1-Methylpiperidin-4-yl)phenol hydrochloride
• CAS No: 1158633-70-5
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD11843916
• CID: 4681957
• Update Time: 2025-10-23

4-(1-Methylpiperidin-4-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpiperidin-4-yl)phenol hydrochloride
• T1749
• 4-(1-Methylpiperidin-4-yl)phenol hydrochloride

• MDL： MFCD11843916
• Inchi： 1S/C12H17NO.ClH/c1-13-8-6-11(7-9-13)10-2-4-12(14)5-3-10;/h2-5,11,14H,6-9H2,1H3;1H
• InChI Key： VCUXNRAXAPQZNA-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1)C1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 23.5

Additional information on 4-(1-Methylpiperidin-4-yl)phenol hydrochloride

Comprehensive Guide to 4-(1-Methylpiperidin-4-yl)phenol hydrochloride (CAS 1158633-70-5): Properties, Applications, and Market Insights

4-(1-Methylpiperidin-4-yl)phenol hydrochloride (CAS 1158633-70-5) is a specialized organic compound with growing significance in pharmaceutical and chemical research. This hydrochloride salt derivative of 4-(1-Methylpiperidin-4-yl)phenol exhibits unique physicochemical properties, making it valuable for drug discovery and material science applications. As researchers increasingly focus on piperidine-based scaffolds, this compound has garnered attention for its potential in modulating biological targets.

The molecular structure of 4-(1-Methylpiperidin-4-yl)phenol hydrochloride combines a phenolic hydroxyl group with a methyl-substituted piperidine moiety, creating a versatile building block for medicinal chemistry. Recent studies highlight its utility as an intermediate in synthesizing central nervous system (CNS) targeting compounds, particularly those addressing neurological disorders—a hot topic in current pharmaceutical research. The hydrochloride salt form enhances solubility, a critical factor in drug development processes.

From a chemical perspective, CAS 1158633-70-5 demonstrates excellent stability under standard laboratory conditions, with a melting point typically ranging between 200-220°C. Its solubility profile shows good dissolution in polar solvents like water and methanol, while being less soluble in non-polar organic solvents. These characteristics make it particularly useful for high-throughput screening applications, where consistent performance across different solvent systems is crucial.

In pharmaceutical applications, 4-(1-Methylpiperidin-4-yl)phenol hydrochloride serves as a key precursor for developing dopamine receptor modulators and serotonin reuptake inhibitors. The neuroscience research community has shown particular interest in this compound, as evidenced by increasing patent filings and publication citations. Its structural features allow for efficient modification, enabling medicinal chemists to explore various therapeutic avenues while maintaining favorable pharmacokinetic properties.

The global market for piperidine derivatives like CAS 1158633-70-5 has seen steady growth, projected to expand at a CAGR of 6.2% through 2028 according to recent industry reports. This growth is driven by rising R&D investments in neurological therapeutics and the continuous demand for novel chemical entities in drug discovery. Pharmaceutical companies and contract research organizations are increasingly sourcing high-purity 4-(1-Methylpiperidin-4-yl)phenol hydrochloride for their screening libraries and lead optimization programs.

Quality control standards for 1158633-70-5 typically require HPLC purity ≥98%, with strict limits on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data including 1H NMR, 13C NMR, and mass spectrometry characterization to ensure batch-to-batch consistency. Researchers should verify these specifications when sourcing the compound for sensitive applications, particularly in regulated environments like GLP or GMP laboratories.

Storage recommendations for 4-(1-Methylpiperidin-4-yl)phenol hydrochloride include maintaining the material in a cool, dry environment (2-8°C) under inert atmosphere for long-term preservation. Proper handling procedures should be followed, including the use of personal protective equipment as standard laboratory practice. While not classified as hazardous under normal conditions, appropriate safety measures should always be implemented when working with any chemical substance.

Recent scientific literature highlights innovative applications of CAS 1158633-70-5 in developing positron emission tomography (PET) tracers for neurological imaging. This aligns with current trends in precision medicine and diagnostic tool development. The compound's ability to cross the blood-brain barrier makes it particularly valuable for these cutting-edge applications, addressing one of the most challenging aspects of CNS drug development.

From a synthetic chemistry perspective, 4-(1-Methylpiperidin-4-yl)phenol hydrochloride offers multiple sites for structural modification, enabling the creation of diverse analog libraries. Medicinal chemists appreciate this flexibility when exploring structure-activity relationships in drug discovery projects. The compound's balanced lipophilicity (calculated LogP ~2.1) and molecular weight (~241.7 g/mol) place it within desirable ranges for lead compound development according to Lipinski's rule of five.

As the pharmaceutical industry continues to explore piperidine-containing therapeutics, the importance of reliable chemical building blocks like 1158633-70-5 becomes increasingly apparent. Future research directions may explore its potential in developing treatments for neurodegenerative diseases, an area of intense focus given aging populations worldwide. The compound's versatility ensures it will remain relevant as new therapeutic paradigms emerge in medicinal chemistry.

For researchers considering 4-(1-Methylpiperidin-4-yl)phenol hydrochloride for their projects, it's advisable to consult recent patent literature and published structure-activity relationship studies. Many pharmaceutical companies have protected intellectual property surrounding similar structures, emphasizing the compound's commercial and therapeutic potential. Proper due diligence can help avoid infringement issues while inspiring novel research directions.

In analytical applications, CAS 1158633-70-5 serves as a valuable reference standard for method development and validation in pharmaceutical quality control laboratories. Its well-characterized properties and stability make it suitable for establishing chromatographic methods, particularly in assays monitoring related substances in drug products containing similar structural motifs.

The environmental fate and ecological impact of 4-(1-Methylpiperidin-4-yl)phenol hydrochloride have not been extensively studied, reflecting a broader need for more comprehensive environmental assessments of pharmaceutical intermediates. As regulatory requirements evolve, particularly in regions with stringent environmental protections, additional data in this area may become necessary for complete compound characterization.

Looking ahead, the scientific community anticipates continued interest in piperidine-based compounds like 1158633-70-5, particularly as researchers develop next-generation therapies for CNS disorders. The compound's balanced properties and proven utility as a synthetic intermediate position it as a valuable tool in medicinal chemistry toolkits. Ongoing research will likely uncover additional applications and refinements to synthetic methodologies involving this interesting chemical entity.